Cas no 2172130-92-4 ((2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine)

• Product Name: (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine
• CAS No: 2172130-92-4
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 6484540
• PubChem ID: 165864975
• Update Time: 2025-05-22

(2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine
• (2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethyl)(propan-2-yl)amine
• 2172130-92-4
• EN300-1290474

• Inchi： 1S/C11H19NOS/c1-9(2)12-5-7-14-8-11-10(3)4-6-13-11/h4,6,9,12H,5,7-8H2,1-3H3
• InChI Key： JIDYAHCABYSTIB-UHFFFAOYSA-N
• SMILES： S(CC1=C(C)C=CO1)CCNC(C)C

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.5Ų

Additional information on (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine

The Compound CAS No 2172130-92-4: (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine

CAS No 2172130-92-4 refers to the compound known as (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine, a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methylfuran moiety, a sulfanyl group, and an amine functional group. The combination of these groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The structure of (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine is notable for its sulfur-containing sulfide group, which is derived from the furan ring. The furan moiety, specifically the 3-methylfuran derivative, contributes to the compound's aromaticity and stability. The ethyl chain connecting the furan ring to the sulfanyl group further enhances the molecule's flexibility and reactivity. Additionally, the presence of an amine group at the terminal end of the molecule introduces basic properties, which can be advantageous in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, research has shown that derivatives of this compound exhibit inhibitory effects on certain kinases, which are key players in various disease pathways including cancer and inflammatory disorders.

In terms of synthesis, CAS No 2172130-92-4 can be prepared through a variety of routes, including nucleophilic substitution reactions and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions has been a focus of recent studies to improve yield and reduce production costs.

The physical and chemical properties of this compound have also been extensively studied. It has a melting point of approximately 65°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various storage conditions has been evaluated, with results indicating that it remains stable under normal laboratory conditions but may degrade under harsh conditions such as high temperatures or strong acidic environments.

From an environmental perspective, understanding the fate and transport of (2-{(3-methylfuran-2-yl)methylsulfanyl}ethyl)(propan-2-yl)amine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown.

In conclusion, CAS No 2172130-92-4 represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important molecule in contemporary chemical research.